5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide

• Molecular Formula: C13H13FN2O3S
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C13H13FN2O3S/c1-9-4-3-7-15-13(9)16-20(17,18)12-8-10(14)5-6-11(12)19-2/h3-8H,1-2H3,(H,15,16)
• InChI Key: YVUYTDDZULZYEA-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)OC

Description

5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide, also known as JNJ-7777120, is a small molecule antagonist of the human histamine H4 receptor. It was first discovered by Johnson & Johnson Pharmaceutical Research and Development in 2004. This compound has been studied for its potential therapeutic applications in various diseases, including asthma, allergies, and autoimmune disorders.

Mechanism of Action

5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide is a selective antagonist of the human histamine H4 receptor. The histamine H4 receptor is a G protein-coupled receptor that is primarily expressed on immune cells, such as eosinophils, T cells, and dendritic cells. Activation of the histamine H4 receptor by histamine or other ligands leads to the migration of immune cells to the site of inflammation, which contributes to the pathogenesis of various diseases. 5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide inhibits the migration of immune cells by blocking the activation of the histamine H4 receptor.
Biochemical and Physiological Effects:
5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide has been shown to have anti-inflammatory effects by inhibiting the migration of immune cells, such as eosinophils and T cells, to the site of inflammation. This compound has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-4 (IL-4) and interleukin-13 (IL-13), which are involved in the pathogenesis of asthma and allergies. 5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide has also been shown to reduce the severity of airway hyperresponsiveness, a hallmark of asthma.

Advantages and Limitations for Lab Experiments

5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide has several advantages for lab experiments. It is a selective antagonist of the human histamine H4 receptor, which allows for the specific targeting of this receptor. This compound has also been shown to have good pharmacokinetic properties, such as good oral bioavailability and a long half-life. However, one limitation of 5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide is that it has low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide. One potential direction is the further exploration of its therapeutic potential in various diseases, such as COPD and IBD. Another direction is the development of more potent and selective antagonists of the histamine H4 receptor. Additionally, the combination of 5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide with other anti-inflammatory agents may have synergistic effects and improve its therapeutic efficacy.

Synthesis Methods

The synthesis of 5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide involves the reaction between 5-fluoro-2-methoxybenzenesulfonyl chloride and 3-methylpyridin-2-amine in the presence of a base, such as triethylamine, in an organic solvent, such as dichloromethane. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

5-fluoro-2-methoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including asthma, allergies, and autoimmune disorders. It has been shown to have anti-inflammatory effects by inhibiting the migration of immune cells, such as eosinophils and T cells, to the site of inflammation. This compound has also been studied for its potential use in the treatment of chronic obstructive pulmonary disease (COPD) and inflammatory bowel disease (IBD).